Cas no 33403-03-1 ( )
structure
Product Name:
CAS No:33403-03-1
MF:C6H6N4OS
MW:182.203038692474
CID:917932
PubChem ID:3829130
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 9-methyl-6-sulfanylidene-3H-purin-2-one
- 9-Methyl-6-thioxanthin
- 9-Methyl-6-thio-xanthin
- 9-methyl-6-thioxo-1,3,6,9-tetrahydro-purin-2-one
- AC1MYBCA
- NSC26287
- NSC-26287
- DTXSID40397007
- DS-006207
- SCHEMBL15290224
- 33403-03-1
-
-
- Inchi： 1S/C6H6N4OS/c1-10-2-7-3-4(10)8-6(11)9-5(3)12/h2H,1H3,(H2,8,9,11,12)
- InChI Key： KOTYBIXSDIYYSK-UHFFFAOYSA-N
- SMILES： S=C1C2=C(NC(N1)=O)N(C)C=N2
Computed Properties
- Exact Mass: 182.02638
- Monoisotopic Mass: 182.02623200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 91Ų
Experimental Properties
- PSA: 58.95
- LogP: 0.31920
Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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